Tetrasodium ethylenediaminetetraacetate tetrahydrate

Specification

• Description: Beilstein/REAXYS Number: 3861753 City Chemical manufactures high purity (Ethylenedinitrilo)tetraacetic Acid Tetrasodium Salt, CAS 13235-36-4 in bulk quantity. Ethylenediaminetetraacetic Acid Tetrasodium Salt is the salt occurring from the neutralization of ethylenediaminetetraacetic acid with four equivalents of sodium hydroxide (or an equivalent sodium base). It is a white solid that is highly soluble in water. The properties of solutions produced from the anhydrous and hydrated forms are the same, provided they are at the same pH. A specific salt of EDTA, known as sodium calcium edetate, is used to bind metal ions in the practice of chelation therapy, such as for treating mercury and lead poisoning. It is used in a similar manner to remove excess iron from the body.
• CAS No.: 13235-36-4
• Molecular Formula: C10H20N2Na4O12
• Molecular Weight: 452.23 g/mol
• IUPAC Name: tetrasodium;2-[2-[bis(carboxylatomethyl)amino]ethyl-(carboxylatomethyl)amino]acetate;tetrahydrate
• Standard InChI: InChI=1S/C10H16N2O8.4Na.4H2O/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;;;;;;;;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);;;;;4*1H2/q;4*+1;;;;/p-4
• Standard InChI Key: XFLNVMPCPRLYBE-UHFFFAOYSA-J
• SMILES: C(CN(CC(=O)[O-])CC(=O)[O-])N(CC(=O)[O-])CC(=O)[O-].O.O.O.O.[Na+].[Na+].[Na+].[Na+]
• Canonical SMILES: C(CN(CC(=O)[O-])CC(=O)[O-])N(CC(=O)[O-])CC(=O)[O-].O.O.O.O.[Na+].[Na+].[Na+].[Na+]